N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-fluorobenzamide

• IUPAC Name: N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-fluorobenzamide
• InChI: InChI=1S/C16H13FN2OS/c17-11-7-5-10(6-8-11)15(20)19-16-13(9-18)12-3-1-2-4-14(12)21-16/h5-8H,1-4H2,(H,19,20)
• InChI Key: ONINFKOEYCCERZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=C(S2)NC(=O)C3=CC=C(C=C3)F)C#N
• Molecular Formula: C16H13FN2OS
• Molecular Weight: 300.4 g/mol

Description

N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-fluorobenzamide, also known as TFB, is a novel compound with potential therapeutic applications. TFB belongs to the class of benzothiophene derivatives, which have been extensively studied for their biological activities.

Scientific Research Applications

N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-fluorobenzamide has been shown to have potential therapeutic applications in several areas. One of the most promising areas is cancer treatment. N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-fluorobenzamide has been found to inhibit the growth of several cancer cell lines, including breast, lung, and colon cancer. This effect is believed to be due to N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-fluorobenzamide's ability to induce cell cycle arrest and apoptosis in cancer cells.
In addition to cancer treatment, N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-fluorobenzamide has also been studied for its potential use in treating neurodegenerative diseases, such as Alzheimer's and Parkinson's. N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-fluorobenzamide has been found to have neuroprotective effects, which may be due to its ability to reduce oxidative stress and inflammation in the brain.

Mechanism Of Action

The mechanism of action of N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-fluorobenzamide is not fully understood, but it is believed to involve the inhibition of several signaling pathways in cells. N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-fluorobenzamide has been shown to inhibit the Akt/mTOR and ERK1/2 pathways, which are involved in cell growth and survival. N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-fluorobenzamide also inhibits the NF-κB pathway, which is involved in inflammation and immune response.
Biochemical and Physiological Effects
N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-fluorobenzamide has been shown to have several biochemical and physiological effects. In vitro studies have shown that N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-fluorobenzamide can induce cell cycle arrest and apoptosis in cancer cells. N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-fluorobenzamide has also been found to reduce oxidative stress and inflammation in the brain, which may contribute to its neuroprotective effects.

Advantages And Limitations For Lab Experiments

One advantage of N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-fluorobenzamide is its relatively low toxicity, which makes it a promising candidate for further study. However, N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-fluorobenzamide's low solubility in water and other solvents can make it difficult to work with in lab experiments. Additionally, N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-fluorobenzamide's mechanism of action is not fully understood, which can make it challenging to design experiments to study its effects.

Future Directions

There are several future directions for research on N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-fluorobenzamide. One area of interest is the development of N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-fluorobenzamide derivatives with improved solubility and bioavailability. Another area of interest is the study of N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-fluorobenzamide's effects on other signaling pathways in cells. Additionally, further research is needed to fully understand N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-fluorobenzamide's mechanism of action and its potential therapeutic applications in cancer and neurodegenerative diseases.
In conclusion, N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-fluorobenzamide, or N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-fluorobenzamide, is a promising compound with potential therapeutic applications in cancer and neurodegenerative diseases. The synthesis of N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-fluorobenzamide involves the reaction of 4-fluoroaniline with 2-cyanobenzenethiol, and the compound has been shown to have several biochemical and physiological effects. Future research on N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-fluorobenzamide should focus on developing derivatives with improved solubility and bioavailability, studying its effects on other signaling pathways, and fully understanding its mechanism of action.

Synthesis Methods

The synthesis of N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-fluorobenzamide involves the reaction of 4-fluoroaniline with 2-cyanobenzenethiol in the presence of a catalyst. The resulting product is then treated with acetic anhydride to obtain N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-fluorobenzamide. The yield of the synthesis process is around 50%, and the purity of the compound can be improved through recrystallization.